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Compound of Interest

Compound Name: Phenyitin trichloride

L  Get Quote

Cat. No.: B074287

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties, safe
handling, and experimental considerations for phenyltin trichloride. The information is
intended to support laboratory research and development activities by providing concise data
and clear procedural guidance.

Physical and Chemical Properties

Phenyltin trichloride is a colorless to pale yellow liquid with a pungent odor. It is a dense,
moisture-sensitive organotin compound. Key physical and chemical properties are summarized
in the tables below for easy reference.

General Properties

Property Value Reference(s)
Chemical Formula CeHsClzSn [11[2]
Molecular Weight 302.17 g/mol [2][3]
Appearance Colorless, clear liquid [1][2]

Odor Pungent [1]

CAS Number 1124-19-2 [1][2]
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Thermal and Physical Data

Property Value Reference(s)

Melting Point -31°C [11[3]

Boiling Point 142-143 °C at 25 mmHg [1114]

Density 1.839 g/mL at 25 °C [4]

Flash Point >110 °C (>230 °F) [4]

Refractive Index (n20/D) 1.585 [4]
Solubility

Phenyltin trichloride reacts with water and is slightly soluble in some organic solvents.[1][3]
Quantitative solubility data is not widely available.

Solvent Solubility Reference(s)
Water Reacts [11[3]
Chloroform Slightly soluble [11[3]
Methanol Slightly soluble [1][3]

Safety and Handling

Phenyltin trichloride is a corrosive and toxic compound that requires strict safety protocols. It
can cause severe skin burns and eye damage upon contact.[1][5] Inhalation may be fatal, and
ingestion can cause severe damage to the digestive tract.[6] It is also very toxic to aquatic life.

[2]

Hazard Identification
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Hazard

Description

Reference(s)

Acute Toxicity

Toxic if swallowed, in contact

with skin, or if inhaled.

[2]

Skin Corrosion/Irritation

Causes severe skin burns.

[1]5]

Eye Damage/Irritation

Causes serious eye damage.

[1]5]

Environmental Hazard

Very toxic to aquatic life with

long-lasting effects.

[2]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling phenyltin trichloride.

Protection Type

Specification

Reference(s)

Eye/Face Protection

Chemical safety goggles and a

face shield.

[5][6]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber), and a lab

coat.

[5]16]

Respiratory Protection

Use in a chemical fume hood.
If fume hood is not available, a
NIOSH-approved respirator
with an appropriate cartridge
for organic vapors and acid

gases should be used.

[5]16]

Storage and Incompatibility

Proper storage is crucial to maintain the stability of phenyltin trichloride and to prevent

hazardous reactions.
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Condition

Requirement

Reference(s)

Storage Temperature

Store in a cool, dry place.

[5][6]

Store under an inert

atmosphere (e.g., nitrogen or

Atmosphere o ) [51[6]
argon) as it is moisture-
sensitive.
Keep in a tightly closed,

Container P i [51[6]

suitable container.

Incompatible Materials

Strong oxidizing agents,

moisture.

[5](6]

Experimental Protocols

The following sections provide generalized procedures for handling phenyltin trichloride in a

laboratory setting. These should be adapted to specific experimental needs and performed in

strict accordance with institutional safety guidelines.

Preparation of a Standard Solution (Example in an
Anhydrous Aprotic Solvent)

This protocol describes the preparation of a stock solution of phenyltin trichloride in a dry,

aprotic solvent (e.g., anhydrous toluene or dichloromethane) under an inert atmosphere.

Materials:

Phenyltin trichloride

Anhydrous solvent (e.g., toluene, dichloromethane)
Schlenk flask or a round-bottom flask with a septum
Gas-tight syringes and needles

Inert gas source (nitrogen or argon) with a manifold
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Analytical balance

Stir bar

Procedure:

Inert Atmosphere Setup: Flame-dry the flask and allow it to cool to room temperature under a
stream of inert gas. Maintain a positive pressure of the inert gas throughout the procedure.

Solvent Transfer: Transfer the desired volume of anhydrous solvent to the flask via a cannula
or a dry syringe.

Analyte Addition: In a glovebox or under a positive flow of inert gas, quickly weigh the
required amount of phenyltin trichloride in a tared, dry vial.

Dissolution: Carefully add the phenyltin trichloride to the solvent in the flask. If weighing
outside a glovebox, this can be done via a powder funnel under a strong flow of inert gas.

Homogenization: Add a stir bar to the flask and stir the solution until the solid is completely
dissolved.

Storage: Store the solution under an inert atmosphere in a tightly sealed container, protected
from light.

General Reaction Setup

This outlines a general procedure for using phenyltin trichloride as a reagent in a moisture-

sensitive reaction, such as a Stille coupling.

Materials:

Reaction flask (e.g., Schlenk flask)

Other reagents and catalyst for the specific reaction

Anhydrous solvent

Inert gas setup
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 Stirring and temperature control equipment (e.g., stir plate, heating mantle)
Procedure:
Flask Preparation: Flame-dry the reaction flask and cool it under an inert atmosphere.

Reagent Addition (Solids): Add any solid reagents, such as the catalyst and any salts, to the
flask under a positive pressure of inert gas.

Solvent and Liquid Reagent Addition: Add the anhydrous solvent and any liquid reagents
(that are not phenyltin trichloride) via syringe.

Phenyltin Trichloride Addition: Add the phenyltin trichloride solution (prepared as in 3.1)
or the neat liquid to the reaction mixture via a gas-tight syringe. The addition should be done
dropwise if the reaction is exothermic.

Reaction Conditions: Stir the reaction mixture at the desired temperature for the required
time. Monitor the reaction progress using appropriate analytical techniques (e.g., TLC, GC-
MS).

Work-up and Quenching: Upon completion, cool the reaction to room temperature. Carefully
guench the reaction by slowly adding a suitable quenching agent (e.g., saturated aqueous
ammonium chloride or water) while cooling in an ice bath. The quenching of any unreacted
organotin reagent should be done with caution in a fume hood.

Extraction and Purification: Extract the product with an appropriate organic solvent. The
organic layers are then washed, dried, and concentrated. The crude product can be purified
by techniques such as column chromatography.

Waste Disposal
Waste containing phenyltin trichloride must be treated as hazardous waste.

e Liquid Waste: Collect all liquid waste containing phenyltin trichloride in a designated,
labeled, and sealed container.

e Solid Waste: Contaminated solid waste (e.g., gloves, filter paper) should be collected in a
separate, clearly labeled hazardous waste container.
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e Quenching of Residual Reagent: Small amounts of residual phenyltin trichloride on
glassware can be quenched by rinsing with a solvent like isopropanol, followed by a slow
addition of water. This should be done in a fume hood.

o Disposal: All waste must be disposed of through an approved hazardous waste management
service in accordance with local, state, and federal regulations.[5]

Visualizations
Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of phenyltin
trichloride in a laboratory setting.
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Caption: Workflow for the safe handling of phenyltin trichloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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